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Compound of Interest

Compound Name:
2-(4-Bromophenyl)-2-

chloroacetamide

CAS No.: 315232-09-8

Cat. No.: B2736270

Get Quote

TECHNICAL GUIDE: 2-(4-Bromophenyl)-2-chloroacetamide as a Pharmaceutical

Intermediate

Executive Summary
This technical guide provides an in-depth analysis of 2-(4-Bromophenyl)-2-chloroacetamide,

a critical organohalide intermediate used in the synthesis of complex pharmaceutical scaffolds.

[1]

Crucial Nomenclature Distinction: In the pharmaceutical industry, this chemical name often

refers to one of two distinct structural isomers, each with unique reactivity profiles and

applications. This guide addresses both to ensure comprehensive coverage:

The

-Phenyl Isomer (CAS 315232-09-8): A specialized building block where the 4-bromophenyl
group is attached to the
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-carbon.[1] It is a precursor for non-natural amino acids (phenylglycines) and

-lactam side chains.[1]

The

-Phenyl Isomer (CAS 2564-02-5): Often colloquially referred to by the same name, this
anilide is a high-volume intermediate for Hantzsch thiazole synthesis, used to generate
kinase inhibitors and antimicrobial agents.[1]

Part 1: Chemical Profile & Reactivity[1]
Structural Properties

Feature -Phenyl Isomer (CAS
315232-09-8)

-Phenyl Isomer (CAS 2564-
02-5)

IUPAC Name

2-Bromo-2-(4-

chlorophenyl)acetamide (or

inverted)

-(4-Bromophenyl)-2-

chloroacetamide

Structure

Reactivity Class Benzylic Electrophile -Haloamide Electrophile

Key Mechanism (Benzylic substitution),

Darzens
(Finkelstein), Cyclization

Primary Use
Phenylglycine synthesis, Chiral

auxiliaries

Thiazole/Oxazole heterocycle

synthesis

Reactivity Logic
-Phenyl Isomer: The chlorine atom is at a benzylic position, making it exceptionally reactive
towards nucleophiles (amines, thiols) due to resonance stabilization of the transition state by
the aromatic ring.[1] It is prone to racemization under basic conditions.[1]

-Phenyl Isomer: The chlorine is activated solely by the adjacent carbonyl.[1] Its primary utility
is in cyclization reactions (e.g., with thioamides) to form 5-membered heterocycles.[1]
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Part 2: Synthetic Protocols (The "How-To")
Synthesis of the -Phenyl Isomer (CAS 315232-09-8)
Target: Preparation of a phenylglycine precursor.[1]

Protocol:

Starting Material: 4-Bromomandelamide (derived from 4-bromomandelic acid).[1]

Chlorination: React 4-bromomandelamide (1.0 eq) with Thionyl Chloride (

, 1.5 eq) in anhydrous Dichloromethane (DCM).

Catalyst: Add catalytic Dimethylformamide (DMF, 0.1 eq) to form the Vilsmeier-Haack

intermediate, accelerating the OH

Cl substitution.[1]

Conditions: Reflux at 40°C for 4 hours.

Quench: Pour onto ice-water; extract with DCM.

Purification: Recrystallization from Hexane/Ethyl Acetate (Yield: ~85%).

Causality:

Why

? It ensures complete conversion of the secondary alcohol to chloride with gaseous
byproducts (

,

), simplifying purification.[1]

Why Anhydrous? Moisture hydrolyzes the acyl chloride intermediate back to the acid.[1]

Synthesis of the -Phenyl Isomer (CAS 2564-02-5)
Target: Preparation of a thiazole precursor.[1]
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Protocol:

Reagents: 4-Bromoaniline (1.0 eq), Chloroacetyl chloride (1.1 eq).

Base: Triethylamine (

, 1.2 eq) or saturated

.

Solvent: DCM or Toluene (0°C to RT).

Addition: Add Chloroacetyl chloride dropwise to the aniline/base mixture to prevent di-

acylation.

Workup: Wash with 1N HCl (to remove unreacted aniline) and Brine.

Yield: Typically >95% (White solid).

Part 3: Pharmaceutical Applications (The "Why")
Pathway: Hantzsch Thiazole Synthesis ( -Isomer)
The most critical application of the

-isomer is the synthesis of 2-amino-4-arylthiazoles, a scaffold found in numerous kinase
inhibitors and GPCR ligands.[1]

N-(4-Bromophenyl)-2-chloroacetamide

Intermediate:
Thioimidate

 S-Alkylation (SN2)

+ Thioamide / Thiourea

Scaffold:
2-Amino-4-(4-bromophenyl)thiazole

 Cyclodehydration (-H2O) Target API:
Kinase Inhibitors / Antimicrobials

 SAR Optimization

Click to download full resolution via product page

Figure 1: The Hantzsch Thiazole Synthesis workflow using the N-isomer intermediate.

Pathway: Phenylglycine Mimetics ( -Isomer)
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The

-isomer is used to synthesize 4-bromophenylglycinamide derivatives.[1] By displacing the

-chlorine with an amine (

), researchers create non-natural amino acid residues used in:

Peptide Mimetics: Increasing proteolytic stability of peptide drugs.[1]

Neurokinin-1 (NK1) Antagonists: Often feature bulky, chiral benzylamine motifs.[1]

Reaction Scheme:

[1]

Part 4: Process Optimization & Quality Control
Impurity Management (Genotoxicity)
Both isomers are alkylating agents and potential Genotoxic Impurities (PGIs).[1]

Control Strategy: In the final API, these intermediates must be controlled to ppm levels

(typically <10 ppm) using the "Purge Factor" calculation.

Destruction: Unreacted intermediate can be quenched with nucleophilic scavengers (e.g.,

Cysteine, Thiosulfate) during workup.[1]

Analytical Methods
Method Purpose Specification Limit

HPLC (UV 254 nm) Purity Assay > 98.0%

GC-MS Residual Solvent / PGI < 10 ppm

Chiral HPLC
Enantiomeric Excess (for

-isomer)
> 99% ee

Titrable Chloride Hydrolyzable Chlorine Content 98-102% Theoretical
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Part 5: Safety & Handling
Hazard Class: Skin Irritant (Category 2), Eye Irritant (Category 2A).[1][2]

Sensitization: Potent skin sensitizer (Allergic Contact Dermatitis risk).[1]

Lachrymator: The

-chloro functionality can release vapors that irritate tear ducts.[1] Handle only in a fume
hood.

Storage: Store at 2-8°C under Argon. Moisture sensitive (hydrolysis releases HCl).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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